3,5-Bis(trifluoromethyl)benzyl bromide

• IUPAC Name: 1-(bromomethyl)-3,5-bis(trifluoromethyl)benzene
• InChI: InChI=1S/C9H5BrF6/c10-4-5-1-6(8(11,12)13)3-7(2-5)9(14,15)16/h1-3H,4H2
• InChI Key: ATLQGZVLWOURFU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)CBr
• Molecular Formula: C9H5BrF6
• DSSTOX Substance ID: DTXSID10186001
• Molecular Weight: 307.03 g/mol
• CAS No.: 32247-96-4

Description

3,5-Bis(trifluoromethyl)benzyl bromide is an organic compound with the molecular formula C9H5BrF6 and a molecular weight of 307.03 g/mol . It is a derivative of benzyl bromide, where two trifluoromethyl groups are attached to the benzene ring at the 3 and 5 positions. This compound is known for its high reactivity and is used in various chemical syntheses and industrial applications.

Mechanism of Action

Target of Action

3,5-Bis(trifluoromethyl)benzyl bromide is a versatile organic intermediate . It has been used as a derivatization reagent in the detection of uracil in DNA by gas chromatography and negative chemical ionization mass spectrometry . It has also been used in the enantioselective synthesis of non-peptidic neurokinin NK1 receptor antagonist, L-733,060 . Therefore, its primary targets can be considered as uracil in DNA and neurokinin NK1 receptors.

Mode of Action

It is known that the compound can interact with its targets through covalent bonding, facilitated by the bromide group . The high electronegativity and large steric hindrance of the compound can also influence its interactions with its targets .

Biochemical Pathways

Its use in the detection of uracil in dna suggests that it may interact with nucleic acid metabolism pathways . Its role in the synthesis of a neurokinin NK1 receptor antagonist also implies involvement in neurotransmitter signaling pathways .

Result of Action

The molecular and cellular effects of this compound’s action depend on its specific application. In the context of DNA analysis, it aids in the detection of uracil, a component of RNA . In the synthesis of the neurokinin NK1 receptor antagonist, it contributes to the inhibition of the receptor, potentially affecting pain perception .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is sensitive to heat, light, and moisture . It is recommended to handle and store the compound in a well-ventilated, cool, and dry environment . Safety precautions should be taken to avoid exposure to skin and eyes, as it can cause burns .

Biochemical Analysis

Biochemical Properties

It has been used in the enantioselective synthesis of non-peptidic neurokinin NK1 receptor antagonist . This suggests that it may interact with enzymes, proteins, and other biomolecules in biochemical reactions.

Cellular Effects

Exposure to fluoride compounds can result in systemic toxic effects on the heart, liver, and kidneys . It may also deplete calcium levels in the body leading to hypocalcemia and death .

Preparation Methods

3,5-Bis(trifluoromethyl)benzyl bromide can be synthesized through several methods. One common synthetic route involves the reduction of 3,5-bis(trifluoromethyl)benzaldehyde to 3,5-bis(trifluoromethyl)benzyl alcohol, followed by bromination . The detailed steps are as follows:

Reduction: Dissolve 3,5-bis(trifluoromethyl)benzaldehyde in methanol, cool the solution in an ice bath, and add sodium borohydride slowly. Stir the mixture at room temperature for 2 hours, then evaporate the solvent to obtain 3,5-bis(trifluoromethyl)benzyl alcohol.

Bromination: Dissolve the obtained alcohol in toluene, cool the solution in an ice bath, and add triphenylphosphine and carbon tetrabromide. Stir the mixture for 2 hours, filter through diatomaceous earth, and evaporate the solvent.

Chemical Reactions Analysis

3,5-Bis(trifluoromethyl)benzyl bromide undergoes various chemical reactions, primarily involving substitution reactions due to the presence of the bromine atom. Some common reactions include:

Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles such as amines, thiols, or alkoxides, forming corresponding substituted products.

Oxidation and Reduction: The compound can undergo oxidation to form 3,5-bis(trifluoromethyl)benzaldehyde or reduction to form 3,5-bis(trifluoromethyl)toluene.

Coupling Reactions: It can participate in coupling reactions with organometallic reagents to form various substituted aromatic compounds.

Scientific Research Applications

3,5-Bis(trifluoromethyl)benzyl bromide has several applications in scientific research:

Chemistry: It is used as a derivatization reagent in the detection of uracil in DNA by gas chromatography and negative chemical ionization mass spectrometry.

Biology: The compound is utilized in the enantioselective synthesis of non-peptidic neurokinin NK1 receptor antagonists, which are important in studying pain and inflammation pathways.

Medicine: It serves as an intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties due to the presence of trifluoromethyl groups.

Comparison with Similar Compounds

3,5-Bis(trifluoromethyl)benzyl bromide can be compared with other similar compounds such as:

4-(Trifluoromethyl)benzyl bromide: This compound has only one trifluoromethyl group at the 4 position, making it less reactive compared to this compound.

3,5-Di-tert-butylbenzyl bromide: This compound has tert-butyl groups instead of trifluoromethyl groups, resulting in different reactivity and applications.

3,5-Dimethoxybenzyl bromide: The presence of methoxy groups instead of trifluoromethyl groups alters the compound’s electronic properties and reactivity.

The uniqueness of this compound lies in the presence of two trifluoromethyl groups, which significantly enhance its reactivity and make it suitable for a wide range of chemical transformations and applications.

Customer Q & A

Q1: How does the sensitivity of the method using 3,5-bis(trifluoromethyl)benzyl bromide compare to other methods for uracil detection in DNA?

A: The utilization of this compound derivatization coupled with gas chromatography and negative chemical ionization mass spectrometry (GC-NICI-MS) offers a significantly more sensitive approach for uracil detection compared to previous methods. [] This enhanced sensitivity, approximately tenfold greater than earlier techniques, allows researchers to detect minute quantities of uracil within DNA samples. [] Specifically, the method can detect as little as 1 pg of uracil per 100 µg of DNA. []

Q2: Beyond uracil, can this compound derivatization be used for other applications in DNA damage analysis?

A: While the provided research focuses on uracil detection, the principle of using this compound derivatization for enhanced GC-MS analysis can potentially extend to other DNA lesions. [] For instance, the study highlights the application of this technique to measure 5-hydroxymethyl-2′-deoxyuridine (HmdU), another important DNA lesion. [] This suggests the potential for broader applications in quantifying various DNA modifications relevant to DNA damage and repair studies.